Cas no 85826-41-1 (N-benzyl-6-chloro-5-(2,3-dibromopropyl)-2-methylpyrimidin-4-amine)

• Product name: N-benzyl-6-chloro-5-(2,3-dibromopropyl)-2-methylpyrimidin-4-amine
• CAS No: 85826-41-1
• MF: C₁₅H₁₆Br₂ClN₃
• MW: 433.568640708923
• CID: 1841432
• PubChem ID: 3070106

N-benzyl-6-chloro-5-(2,3-dibromopropyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-chloro-5-(2,3-dibromopropyl)-2-methylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-chloro-5-(2,3-dibromopropyl)-2-methyl-N-(phenylmethyl)-
• AKOS005381155
• N-Benzyl-6-chloro-5-(2,3-dibromopropyl)-2-methylpyrimidin-4(3H)-imine
• STK030208
• DTXSID401006407
• BRN 5097421
• 6-Chloro-5-(2,3-dibromopropyl)-2-methyl-N-(phenylmethyl)-4-pyrimidinamine
• 85826-41-1

• Inchi： InChI=1S/C15H16Br2ClN3/c1-10-20-14(18)13(7-12(17)8-16)15(21-10)19-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,19,20,21)
• InChI Key： BYDDQTQOWUEJJU-UHFFFAOYSA-N
• SMILES： CC1=NC(=C(C(=N1)Cl)CC(CBr)Br)NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 432.93790g/mol
• Monoisotopic Mass: 430.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų
• XLogP3: 5.2